Cas no 29956-99-8 (Di-tert-octyl Disulfide (>90%))

Di-tert-octyl Disulfide (>90%) structure
29956-99-8 structure
Product Name:Di-tert-octyl Disulfide (>90%)
CAS No:29956-99-8
MF:C16H34S2
MW:290.571162700653
MDL:MFCD00048262
CID:282090
PubChem ID:87567466
Update Time:2025-08-05

Di-tert-octyl Disulfide (>90%) Chemical and Physical Properties

Names and Identifiers

    • Disulfide,bis(1,1,3,3-tetramethylbutyl)
    • Di-tert-octyl-Disulfide
    • Di-tert-octyl Disulfide
    • 2,2,4-trimethyl-4-(2,4,4-trimethylpentan-2-yldisulfanyl)pentane
    • Bis(1,1,3,3-tetramethylbutyl) Disulfide
    • EINECS 249-974-0
    • tert-Octyl Disulfide
    • Di-tert-octyl Disulfide (>90%)
    • MFCD00048262
    • D0858
    • 29956-99-8
    • D89729
    • J-017709
    • SCHEMBL987315
    • FT-0638892
    • Bis(1,1,3,3-tetramethylbutyl) disulphide
    • ZIMCZOLRXKPXLN-UHFFFAOYSA-N
    • 2, 2, 4-trimethyl-4-(2, 4, 4-trimethylpentan-2-yldisulfanyl)pentane
    • DTXSID50184061
    • Disulfide, bis(1,1,3,3-tetramethylbutyl)
    • 2,2,4-Trimethyl-4-[(1,1,3,3-tetramethylbutyl)disulfanyl]pentane #
    • NS00028815
    • AKOS025295083
    • 1,2-Bis(2,4,4-trimethylpentan-2-yl)disulfane
    • 2,2,4-trimethyl-4-[(2,4,4-trimethylpentan-2-yl)disulfanyl]pentane
    • DB-047675
    • MDL: MFCD00048262
    • Inchi: 1S/C16H34S2/c1-13(2,3)11-15(7,8)17-18-16(9,10)12-14(4,5)6/h11-12H2,1-10H3
    • InChI Key: ZIMCZOLRXKPXLN-UHFFFAOYSA-N
    • SMILES: S(C(C)(C)CC(C)(C)C)SC(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 290.21000
  • Monoisotopic Mass: 290.21019343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.3
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.905±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 336.6±11.0 ºC (760 Torr),
  • Flash Point: 68.9±20.8 ºC,
  • Refractive Index: 1.4998 (589.3 nm 20 ºC)
  • Solubility: Insuluble (2.9E-3 g/L) (25 ºC),
  • PSA: 50.60000
  • LogP: 6.79740
  • Solubility: Not determined

Di-tert-octyl Disulfide (>90%) Security Information

Di-tert-octyl Disulfide (>90%) Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Di-tert-octyl Disulfide (>90%) Pricemore >>

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Di-tert-octyl Disulfide (>90%) Production Method

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